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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the systematic nomenclature and numbering
conventions for cis-hydrindane, a fundamental bicyclic scaffold prevalent in numerous natural
products, including steroids. A comprehensive understanding of its naming and numbering is
crucial for unambiguous scientific communication and documentation in chemical research and
drug development.

Systematic IUPAC Nomenclature

Hydrindane, also known as perhydroindane, is a saturated bicyclic hydrocarbon with the
molecular formula CoHie.[1] It consists of a cyclohexane ring fused to a cyclopentane ring. The
systematic name for the hydrindane ring system is derived using the International Union of
Pure and Applied Chemistry (IUPAC) rules for bicyclic alkanes.[2]

The nomenclature is constructed as follows:

« ldentify the Parent Alkane: The molecule contains a total of nine carbon atoms, making it a
derivative of nonane.

« ldentify the Bicyclic System Type: The two rings share two adjacent carbon atoms, which
classifies hydrindane as a fused bicyclic system.[3][4] All such systems are named using the
prefix "bicyclo”.
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» Determine the Bridgehead Carbons: The two carbons atoms that are common to both rings
are designated as bridgehead carbons.[3]

o Count the Paths Between Bridgeheads: The number of carbon atoms in each of the three
paths connecting the two bridgehead carbons is counted.[3]

o One path through the larger (six-membered) ring contains four carbons.
o One path through the smaller (five-membered) ring contains three carbons.

o The direct path between the two bridgehead carbons consists of a shared bond and
therefore contains zero carbons.[5]

o Assemble the Name: The numbers representing the path lengths are placed in square
brackets in descending order, separated by periods.[3] This gives [4.3.0].

Combining these elements results in the systematic IUPAC name for the hydrindane scaffold:
bicyclo[4.3.0]nonane.[4][6]

Stereochemistry: The cis- Isomer

The fusion of the two rings can result in two distinct stereoisomers: cis-hydrindane and trans-
hydrindane. The prefix "cis-" specifies the relative stereochemistry of the substituents—in this
case, hydrogen atoms—at the two bridgehead carbons.[1]

In cis-hydrindane, the two hydrogen atoms attached to the bridgehead carbons are located on
the same side of the molecule's general plane.[4] This arrangement results in a V-shaped or
folded conformation for the bicyclic system. In contrast, the trans-isomer has the bridgehead
hydrogens on opposite sides.[1] The stereochemistry is a critical determinant of the molecule's
three-dimensional shape and, consequently, its biological activity and physical properties.

The complete systematic name, including stereochemistry, is cis-bicyclo[4.3.0]nonane.

Numbering Convention

The carbon atoms of a bicyclic system are numbered according to a specific set of IUPAC rules
to ensure that any substituent's position can be described unambiguously.[3]
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The numbering procedure for bicyclo[4.3.0]Jnonane is as follows:

o Start at a Bridgehead Carbon: Numbering begins at one of the two bridgehead carbons,
which is assigned the locant 1.

o Follow the Longest Path: The numbering proceeds sequentially around the longest path of
carbons (the four-carbon path in the six-membered ring) to the second bridgehead carbon.[3]

 Number the Second Bridgehead: The second bridgehead carbon is numbered consecutively
(in this case, it becomes '6").

e Follow the Shorter Path: Numbering continues from the second bridgehead carbon along the
next longest path (the three-carbon path in the five-membered ring) back to the starting
bridgehead.[3]

The following diagram illustrates the structure and IUPAC numbering for cis-hydrindane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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